methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate

• IUPAC Name: methyl 4-(2-nitroanilino)-4-oxobutanoate
• InChI: InChI=1S/C11H12N2O5/c1-18-11(15)7-6-10(14)12-8-4-2-3-5-9(8)13(16)17/h2-5H,6-7H2,1H3,(H,12,14)
• InChI Key: RQZHHQQATAKKER-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)NC1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C11H12N2O5
• Molecular Weight: 252.22 g/mol

Description

Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as N-(2-Nitrophenyl)-L-leucine methyl ester or NPLME. Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate is a derivative of the amino acid leucine and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate is not fully understood. However, it is known to be a substrate for various enzymes involved in metabolic pathways. It is also known to interact with proteins involved in transport and signaling pathways.
Biochemical and Physiological Effects:
Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria by interfering with amino acid transport. It has also been shown to inhibit the activity of enzymes involved in various metabolic pathways. Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate has also been shown to interact with proteins involved in transport and signaling pathways.

Advantages and Limitations for Lab Experiments

Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate has several advantages and limitations for lab experiments. One advantage is that it is a substrate for various enzymes involved in metabolic pathways, making it a useful tool in the study of these pathways. However, one limitation is that it is a relatively expensive compound, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate. One direction is the development of novel inhibitors of enzymes involved in various metabolic pathways. Another direction is the study of the interaction of Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate with proteins involved in transport and signaling pathways. Additionally, the use of Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate as a tool in the study of protein-protein interactions is an area that could be further explored.

Synthesis Methods

The synthesis of Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate involves a multi-step process. The first step involves the protection of the amino group of leucine with a tert-butoxycarbonyl (Boc) group. The next step involves the nitration of the protected leucine with nitric acid to form N-Boc-2-nitro-L-leucine. The Boc group is then removed using trifluoroacetic acid to obtain 2-nitro-L-leucine. The final step involves the esterification of 2-nitro-L-leucine with methyl chloroformate to obtain Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate.

Scientific Research Applications

Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate has potential applications in various fields of scientific research. It has been used as a substrate for the determination of amino acid transport activity in bacteria. It has also been used as a tool in the study of protein-protein interactions. Methyl 4-[(2-nitrophenyl)amino]-4-oxobutanoate has also been used in the development of novel inhibitors of enzymes involved in various metabolic pathways.